1,3-Naphthalenedisulfonic acid, 6-amino-
Overview
Description
1,3-Naphthalenedisulfonic acid, 6-amino-, is a chemical compound with notable properties and applications in various fields, including chemistry and materials science. Its synthesis, structure, and properties have been the subject of research to explore its potential uses further.
Synthesis Analysis
The synthesis of 1,3-Naphthalenedisulfonic acid, 6-amino-, derivatives involves several steps, including sulfonation, nitration, and amination processes. One notable method includes the synthesis of dye intermediates and catalytic reactions involving sulfonic acid-functionalized nanomaterials for green chemistry applications (Khaleghi-Abbasabadi & Azarifar, 2019).
Molecular Structure Analysis
The crystal structure of related naphthalenesulfonic acid compounds, such as 5-amino-2-naphthalenesulfonic acid, reveals the presence of sulfonate–aminium group zwitterions and three-dimensional framework polymer structures through intermolecular hydrogen bonding (Smith, Wermuth, Young, & White, 2004).
Chemical Reactions and Properties
Naphthalenesulfonic acid derivatives exhibit a range of chemical reactions, including coupling reactions and transformations into various functionalized compounds. These reactions are critical for synthesizing dyes, pharmaceuticals, and advanced materials. For example, the synthesis of antihalation dye complexes and the study of azo coupling reactions with 6-amino-4-hydroxy-2-naphthalenesulfonic acid demonstrate the compound's versatility in chemical synthesis (Zhi, 2002); (Kamiński, Lauk, Skrabal, & Zollinger, 1983).
Scientific Research Applications
1. Determination of Trace Nitrite in Water
- Application Summary: Armstrong’s acid is used as a fluorescent probe for the determination of trace nitrite in different waters . This application is based on the selective reaction of nitrite with Armstrong’s acid in hydrochloric acid solution to form the corresponding diazonium acid in sodium hydroxide solution at room temperature .
- Methods of Application: The diazonium acid produced has high fluorescence intensity at 488 nm (excitation at 367 nm), whereas Armstrong’s acid has high fluorescence intensity at 465 nm (excitation at 354 nm). The synchronous fluorescence (Δ λ = 121 nm) spectrum and the first-derivative synchronous fluorescence spectrum of diazonium acid greatly overlapped with those of Armstrong’s acid .
- Results: Under the optimized experimental conditions, the signal intensity was linear over a nitrite concentration range of 0.006–0.075 mg L −1, with a correlation coefficient better than 0.9994. The limit of detection was 2.1 μg L −1 for the determination of nitrite by the proposed method .
2. Labeling of Carbohydrates
- Application Summary: Armstrong’s acid is used to label carbohydrates. This fluorescent reagent reacts with the reducing termini of oligosaccharides to form a Schiff’s base, which can then be stabilized by reducing it with sodium cyanoborohydride .
- Results: The specific results or outcomes obtained, including any quantitative data or statistical analyses, are not detailed in the sources .
3. Preparation of Cyanine Dye Compounds
- Application Summary: Armstrong’s acid is used in the preparation of cyanine dye compounds . Cyanine dyes are synthetic dyes that are used in a variety of applications, including noninvasive imaging .
- Methods of Application: The specific methods of application or experimental procedures are not detailed in the sources .
- Results: The specific results or outcomes obtained, including any quantitative data or statistical analyses, are not detailed in the sources .
4. Electrolyte in Chromatography
- Application Summary: The disodium salt of Armstrong’s acid is used as an electrolyte in certain kinds of chromatography . This application is based on the ability of the disodium salt to carry charge and facilitate the separation of compounds in a mixture .
- Methods of Application: The specific methods of application or experimental procedures are not detailed in the sources .
- Results: The specific results or outcomes obtained, including any quantitative data or statistical analyses, are not detailed in the sources .
5. Preparation of 1,5-Dihydroxynaphthalene
- Application Summary: Armstrong’s acid can be fused in sodium hydroxide to give the disodium salt of 1,5-dihydroxynaphthalene . This compound can be acidified to give the diol .
- Methods of Application: The specific methods of application or experimental procedures are not detailed in the sources .
- Results: The specific results or outcomes obtained, including any quantitative data or statistical analyses, are not detailed in the sources .
6. Formation of Salts of Basic Drug Compounds
- Application Summary: The disodium salt of Armstrong’s acid is sometimes used as a divalent counterion for forming salts of basic drug compounds . This is an alternative to the related mesylate or tosylate salts .
- Methods of Application: The specific methods of application or experimental procedures are not detailed in the sources .
- Results: The specific results or outcomes obtained, including any quantitative data or statistical analyses, are not detailed in the sources .
Safety And Hazards
“1,3-Naphthalenedisulfonic acid, 6-amino-” is considered hazardous. It causes severe skin burns and eye damage . It is recommended to avoid dust formation, breathing mist, gas or vapours, contact with skin, eyes or clothing, ingestion, and inhalation . Personal protective equipment, including face protection, should be worn when handling this compound .
properties
IUPAC Name |
6-aminonaphthalene-1,3-disulfonic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO6S2/c11-7-1-2-9-6(3-7)4-8(18(12,13)14)5-10(9)19(15,16)17/h1-5H,11H2,(H,12,13,14)(H,15,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZCSUEYBKAPKNH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C(C=C2C=C1N)S(=O)(=O)O)S(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO6S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8059471 | |
Record name | 1,3-Naphthalenedisulfonic acid, 6-amino- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8059471 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
303.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Naphthalenedisulfonic acid, 6-amino- | |
CAS RN |
118-33-2 | |
Record name | 6-Amino-1,3-naphthalenedisulfonic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=118-33-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 6-Amino-1,3-naphthalenedisulfonic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000118332 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Kyselina amino-I | |
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URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=4157 | |
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Record name | 1,3-Naphthalenedisulfonic acid, 6-amino- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
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Record name | 1,3-Naphthalenedisulfonic acid, 6-amino- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8059471 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-aminonaphthalene-1,3-disulphonic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.861 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 6-AMINO-1,3-NAPHTHALENEDISULFONIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/VP7LWM9S94 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
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